epsilon-(gamma-Glutamyl)-lysine

Specification

• Description: Epsilon-(gamma-Glutamyl)-lysine, also known as N(6)-L-gamma-glutamyl-L-lysine or gamma-glu-epsilon-lys, belongs to the class of organic compounds known as glutamine and derivatives. Glutamine and derivatives are compounds containing glutamine or a derivative thereof resulting from reaction of glutamine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Epsilon-(gamma-Glutamyl)-lysine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Epsilon-(gamma-Glutamyl)-lysine has been detected in multiple biofluids, such as blood and cerebrospinal fluid.; Epsilon-(gamma-glutamyl)lysine dizwitterion is an L-alpha-amino acid zwitterion that is the dizwitterionic form of epsilon-(gamma-glutamyl)lysine obtained by migration of protons from both carboxy groups to the amino groups; major species at pH 7.3. It is a tautomer of an epsilon-(gamma-glutamyl)lysine.
• CAS No.: 17105-15-6
• Molecular Formula: C11H21N3O5
• Molecular Weight: 275.3 g/mol
• IUPAC Name: (2S)-2-amino-6-[[(4S)-4-amino-4-carboxybutanoyl]amino]hexanoic acid
• Standard InChI: InChI=1S/C11H21N3O5/c12-7(10(16)17)3-1-2-6-14-9(15)5-4-8(13)11(18)19/h7-8H,1-6,12-13H2,(H,14,15)(H,16,17)(H,18,19)/t7-,8-/m0/s1
• Standard InChI Key: JPKNLFVGUZRHOB-YUMQZZPRSA-N
• Isomeric SMILES: C(CCNC(=O)CC[C@@H](C(=O)[O-])[NH3+])C[C@@H](C(=O)[O-])[NH3+]
• SMILES: C(CCNC(=O)CCC(C(=O)O)N)CC(C(=O)O)N
• Canonical SMILES: C(CCNC(=O)CCC(C(=O)[O-])[NH3+])CC(C(=O)[O-])[NH3+]